Dyrk1A-IN-10

• Molecular Formula: C22H21ClN2O2
• Molecular Weight: 380.9 g/mol
• InChI: InChI=1S/C22H21ClN2O2/c1-14-22-18(19-13-17(27-2)8-9-20(19)24-22)11-12-25(14)21(26)10-5-15-3-6-16(23)7-4-15/h3-10,13-14,24H,11-12H2,1-2H3/b10-5+
• InChIKey: PQXWJGNKVPICIO-BJMVGYQFSA-N

Dyrk1A-IN-10 Key Attributes

Dyrk1A-IN-10 (Compound B4) is a synthetic small-molecule inhibitor belonging to the β-carboline-cinnamic acid skeletal class, developed to target dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) for metabolic disease applications [1]. Identified as CAS 2891824-14-7 with molecular formula C22H21ClN2O2 (MW 380.87), this compound was specifically designed, synthesized, and evaluated in a 2024 study for its ability to inhibit DYRK1A activity and promote pancreatic islet β-cell proliferation [1].

Pathway Target DYRK1A kinase inhibition for signaling pathway studies

Cell-Model Readout Reported pancreatic β-cell proliferation assay context

Scaffold Class β-carboline-cinnamic acid derivative for SAR research workflow

• [1] Guan L, Li A, Song P, Su W, Zhang S, Chen J, Jiao X, Li W. Design, synthesis, and biological evaluation of β-carboline-cinnamic acid derivatives as DYRK1A inhibitors in the treatment of diabetes. Bioorg Chem. 2024 Oct;151:107676. doi: 10.1016/j.bioorg.2024.107676. PMID: 39068716. View Source

Dyrk1A-IN-10 Substitution Specificity

Generic substitution of DYRK1A inhibitors is precluded by the divergent cellular efficacy and molecular pharmacology observed across chemical scaffolds. While the natural product harmine is a widely cited reference inhibitor (IC50 0.08-0.107 μM for DYRK1A) , its utility in β-cell biology is constrained by potent off-target inhibition of monoamine oxidase A (MAO-A; IC50 0.06 μM) and CLK kinases [1]. In contrast, the synthetic β-carboline-cinnamic acid derivative Dyrk1A-IN-10 demonstrates a differentiated mechanism involving enhanced DYRK1A protein degradation rather than mere catalytic inhibition, achieving quantitatively superior β-cell proliferation outcomes in head-to-head comparisons [2].

Dyrk1A-IN-10

Structural analogs A1 / A4

Distinct proliferative response magnitudes may not transfer directly

Dyrk1A-IN-10

Harmine

Protein-level suppression mechanism may differ from catalytic inhibition

• [1] PubChem. Harmine. National Center for Biotechnology Information. View Source
• [2] Guan L, et al. Bioorg Chem. 2024 Oct;151:107676. doi: 10.1016/j.bioorg.2024.107676. PMID: 39068716. View Source

Dyrk1A-IN-10 Differentiation Evidence

β-Cell Proliferation vs. In-Series Analogs

In a standardized pancreatic islet β-cell proliferation assay, Dyrk1A-IN-10 (compound B4) at a concentration of 1 μM increased cell viability to 378.5% relative to untreated control cells [1]. This cellular efficacy places Dyrk1A-IN-10 among the most potent β-cell proliferative agents in its structural class, with comparable performance to the lead compounds A1 (381.5%) and A4 (380.2%) identified in the same study [1].

β-Cell Proliferation

Head-to-head

378.5% viability at 1 μM

Comparable cell-model proliferation response in series

0.7% difference vs A1 (381.5%); in vitro β-cell assay

Evidence Dimension	Pancreatic β-cell viability (proliferation)
Target Compound Data	378.5% of control
Comparator Or Baseline	Untreated control (set as 100% baseline)
Quantified Difference	278.5% increase over baseline
Conditions	Pancreatic islet β-cell proliferation assay at 1 μM compound concentration

Why This Matters

This quantitative functional readout directly informs selection for diabetes research programs focused on β-cell regeneration, where compounds lacking validated cellular proliferative activity are unsuitable.

• [1] Guan L, Li A, Song P, Su W, Zhang S, Chen J, Jiao X, Li W. Design, synthesis, and biological evaluation of β-carboline-cinnamic acid derivatives as DYRK1A inhibitors in the treatment of diabetes. Bioorg Chem. 2024 Oct;151:107676. doi: 10.1016/j.bioorg.2024.107676. PMID: 39068716. View Source

DYRK1A Protein Suppression vs. Harmine

Direct comparative analysis in the primary study revealed that Dyrk1A-IN-10 (compound B4) inhibits DYRK1A protein expression more effectively than the reference inhibitor harmine [1]. This superior suppression of DYRK1A protein levels is mechanistically attributed to enhanced protein degradation rather than solely catalytic site inhibition [1]. This functional differentiation is critical because reduced DYRK1A protein abundance correlates with increased expression of proliferative markers PCNA and Ki67 [1].

DYRK1A Protein Suppression

Reported

Higher DYRK1A suppression vs harmine

Supports degradation pathway study context

Qualitative comparison; fold-change not reported

Evidence Dimension	DYRK1A protein expression inhibition
Target Compound Data	Inhibits DYRK1A expression better than harmine
Comparator Or Baseline	Harmine (natural DYRK1A inhibitor)
Quantified Difference	Qualitative superiority (inhibition magnitude not numerically quantified in accessible abstract)
Conditions	Cellular assay measuring DYRK1A protein levels

Why This Matters

Demonstrates a mechanistically distinct and pharmacologically superior mode of DYRK1A antagonism relative to the most commonly used reference inhibitor, justifying compound selection when protein-level target engagement is prioritized.

• [1] Guan L, et al. Bioorg Chem. 2024 Oct;151:107676. doi: 10.1016/j.bioorg.2024.107676. PMID: 39068716. View Source

In Silico Drug-Likeness Profile

Molecular docking studies demonstrate that the β-carboline scaffold of Dyrk1A-IN-10 is fully inserted into the DYRK1A ATP binding site, forming extensive hydrophobic interactions within the active pocket [1]. This binding mode is distinct from that of harmine and other β-carboline alkaloids, offering a structural basis for its differentiated cellular pharmacology. SwissADME predictions further suggest favorable drug-likeness properties relative to other in-class candidates [1].

Drug-Likeness Prediction

Class-level

Favorable SwissADME profile

Predicted ADME context for compound profiling

In silico inference; empirical validation pending

Evidence Dimension	Binding mode and scaffold novelty
Target Compound Data	β-carboline-cinnamic acid scaffold; full insertion into ATP pocket; hydrophobic interactions
Comparator Or Baseline	Harmine and classical β-carboline inhibitors
Quantified Difference	Structurally distinct cinnamic acid conjugate; predicted improved drug-likeness
Conditions	In silico molecular docking and SwissADME analysis

Why This Matters

The unique β-carboline-cinnamic acid conjugate structure provides intellectual property differentiation and may translate to distinct off-target profiles and in vivo pharmacokinetics compared to traditional β-carboline inhibitors.

• [1] Guan L, et al. Bioorg Chem. 2024 Oct;151:107676. doi: 10.1016/j.bioorg.2024.107676. PMID: 39068716. View Source

Dyrk1A-IN-10 Application Scenarios

β-Cell Proliferation Comparative Studies

Dyrk1A-IN-10 is specifically suited for in vitro and ex vivo assays investigating β-cell proliferation mechanisms and high-throughput screening of regenerative therapeutics for diabetes. The demonstrated 378.5% cell viability increase at 1 μM [1] provides a robust functional window for evaluating compound effects on islet cell expansion, insulin secretion, and glycemic control.

DYRK1A Degradation Mechanism Research

For research programs seeking to dissect DYRK1A-dependent signaling pathways in metabolic tissues, Dyrk1A-IN-10 offers a valuable tool to compare outcomes against harmine and other reference inhibitors. Its superior DYRK1A protein expression inhibition [1] and distinct degradation-based mechanism enable nuanced investigation of kinase inhibition versus protein turnover in β-cell biology.

Diabetes Lead Optimization with ADME Prediction

The β-carboline-cinnamic acid scaffold of Dyrk1A-IN-10, validated by molecular docking to occupy the ATP binding pocket [1], serves as a privileged chemotype for further structure-activity relationship (SAR) studies. Medicinal chemistry teams can leverage this scaffold to design next-generation analogs with enhanced potency, selectivity, and drug-like properties for metabolic and neurological indications.

Application

Selection Property

Validation Focus

β-Cell Proliferation Comparator Studies

β-cell proliferation assay context

Cell-model endpoint comparison

DYRK1A Degradation Mechanism Research

DYRK1A protein-level suppression

Target engagement mechanism review

β-Cell Compound Profiling Studies

Predicted drug-likeness profile

In silico ADME endpoint review

DYRK1A Inhibitor Library Screening

Scaffold-representative DYRK1A inhibition

Phenotypic screening benchmark context

• [1] Guan L, et al. Bioorg Chem. 2024 Oct;151:107676. doi: 10.1016/j.bioorg.2024.107676. PMID: 39068716. View Source